![molecular formula C19H21N5O2 B4007524 N-[2-(2-ethylphenoxy)ethyl]-N-methyl-4-(1H-tetrazol-1-yl)benzamide](/img/structure/B4007524.png)
N-[2-(2-ethylphenoxy)ethyl]-N-methyl-4-(1H-tetrazol-1-yl)benzamide
Overview
Description
N-[2-(2-ethylphenoxy)ethyl]-N-methyl-4-(1H-tetrazol-1-yl)benzamide is a useful research compound. Its molecular formula is C19H21N5O2 and its molecular weight is 351.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 351.16952493 g/mol and the complexity rating of the compound is 442. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications
Metalloligand Design for Magnets
Research on metalloligands, such as those involving benzamide derivatives, illustrates their utility in designing single-molecule magnets (SMMs) and single-chain magnets (SCMs). These compounds, through coordination with copper ions and interaction with lanthanide salts, demonstrate potential in magnetic storage materials. The study by Costes, Vendier, and Wernsdorfer (2010) on tetranuclear complexes and 1D chains of tetranuclear entities linked through lanthanide ions showcases the SMM behavior of tetranuclear Tb complexes and the SCM behavior of the Tb chain derivative, highlighting the significance of such compounds in advanced material science (Costes, Vendier, & Wernsdorfer, 2010).
Oxidation of Indoles
The work by Hino et al. (1983) on the oxidation of 2,3-disubstituted indoles with m-chloroperbenzoic acid, forming o-aminophenol derivatives and a dimeric product, contributes to the understanding of chemical transformations and synthetic routes involving benzamide compounds. This research provides insights into the reactivity and potential applications of similar structures in creating pharmacologically active molecules or materials with specific chemical properties (Hino et al., 1983).
ESIPT-Inspired Fluorescent Derivatives
Padalkar et al. (2011) synthesized novel fluorescent compounds inspired by ESIPT (Excited State Intramolecular Proton Transfer), including derivatives of benzimidazole, benzoxazole, and benzothiazole. These compounds were explored for their photo-physical properties, demonstrating potential applications in fluorescence-based sensors and imaging technologies. The study outlines the effects of solvent polarity on absorption-emission properties, indicating the versatility of such compounds in scientific research (Padalkar et al., 2011).
Antimicrobial Properties of Benzoylthioureas
Limban et al. (2011) explored the antimicrobial properties of new acylthiourea derivatives, including 2-((4-ethylphenoxy)methyl)benzoylthioureas. These compounds exhibited significant activity against various bacterial and fungal strains, showcasing the relevance of benzamide derivatives in developing new antimicrobial agents. The structure-activity relationship analysis provided in this study adds valuable knowledge to the field of medicinal chemistry, particularly in the search for new antimicrobial compounds (Limban et al., 2011).
Properties
IUPAC Name |
N-[2-(2-ethylphenoxy)ethyl]-N-methyl-4-(tetrazol-1-yl)benzamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H21N5O2/c1-3-15-6-4-5-7-18(15)26-13-12-23(2)19(25)16-8-10-17(11-9-16)24-14-20-21-22-24/h4-11,14H,3,12-13H2,1-2H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NXFDXFRSKAAIAP-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC=CC=C1OCCN(C)C(=O)C2=CC=C(C=C2)N3C=NN=N3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H21N5O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
351.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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